Cas no 887896-37-9 ((2E)-N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-phenylprop-2-enamide
• CAS No: 887896-37-9
• MF: C₂₅H₂₁N₃O₂S₂
• MW: 459.583142995834
• CID: 6010463
• PubChem ID: 6106248
• Update Time: 2025-08-02

(2E)-N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-phenylprop-2-enamide
• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)cinnamamide
• 2-Propenamide, N-[6-acetyl-3-(2-benzothiazolyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl]-3-phenyl-
• AKOS002067321
• (E)-N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-3-phenylprop-2-enamide
• 887896-37-9
• VU0489068-1
• (2E)-N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]-3-phenylprop-2-enamide
• F1298-0956

• Inchi： 1S/C25H21N3O2S2/c1-16(29)28-14-13-18-21(15-28)32-25(27-22(30)12-11-17-7-3-2-4-8-17)23(18)24-26-19-9-5-6-10-20(19)31-24/h2-12H,13-15H2,1H3,(H,27,30)
• InChI Key： IDQVCNQWQUAFPC-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C1=NC3=CC=CC=C3S1)CCN(C(C)=O)C2)(=O)C=CC1=CC=CC=C1

Computed Properties

• Exact Mass: 459.10751927g/mol
• Monoisotopic Mass: 459.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 119Ų

Additional information on (2E)-N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-phenylprop-2-enamide

Comprehensive Analysis of (2E)-N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-phenylprop-2-enamide (CAS No. 887896-37-9)

The compound (2E)-N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-phenylprop-2-enamide (CAS No. 887896-37-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a benzothiazole moiety, a thienopyridine scaffold, and an enamide functional group makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural similarity to other bioactive molecules targeting signal transduction pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted cancer therapies. The thienopyridine core of this compound is analogous to several FDA-approved drugs, which has led to increased scrutiny of its pharmacological properties. Computational studies suggest that CAS No. 887896-37-9 may exhibit high binding affinity to specific protein kinases, making it a subject of interest for drug discovery platforms. These findings align with the growing trend of using AI-driven molecular docking to accelerate the identification of potential drug candidates.

Another area of exploration for (2E)-N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-phenylprop-2-enamide is its role in neurodegenerative disease research. The benzothiazole fragment is known to interact with amyloid aggregates, a hallmark of Alzheimer's disease. This has prompted investigations into whether this compound could serve as a scaffold for developing neuroprotective agents. Given the rising global prevalence of neurodegenerative disorders, such research holds substantial clinical relevance.

From a synthetic chemistry perspective, the enamide group in CAS No. 887896-37-9 offers versatility for further derivatization. Medicinal chemists are exploring its utility in structure-activity relationship (SAR) studies to optimize bioavailability and selectivity. The compound's stability under physiological conditions also makes it suitable for in vitro and in vivo assays, a critical factor in preclinical development. These attributes are frequently searched in academic and industrial databases, reflecting the compound's importance in modern pharmaceutical R&D.

Environmental and green chemistry considerations are also shaping the discourse around this molecule. With increasing regulatory pressure on sustainable synthesis methods, researchers are evaluating eco-friendly routes to produce (2E)-N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-3-phenylprop-2-enamide. Catalytic approaches and solvent-free reactions are among the trending topics in this context, aligning with broader industry shifts toward green manufacturing practices.

In summary, CAS No. 887896-37-9 represents a multifaceted compound with applications spanning drug discovery, neurology, and sustainable chemistry. Its structural complexity and functional diversity position it as a valuable tool for addressing some of today's most pressing biomedical challenges. As research progresses, this molecule is likely to remain a focal point for both academic and industrial investigations, particularly in the era of precision medicine and computational biology.